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Compound of Interest

Compound Name: D,L Carnitine-d9 Chloride

Cat. No.: B562983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties of D,L-

Carnitine-d9 Chloride, a deuterated isotopologue of D,L-Carnitine hydrochloride. It is primarily

utilized as an internal standard for the precise quantification of carnitine in various biological

samples using mass spectrometry-based techniques.

Physicochemical Properties
D,L-Carnitine-d9 Chloride is a racemic mixture of the D- and L-isomers of carnitine, where nine

hydrogen atoms on the three methyl groups of the quaternary ammonium moiety have been

replaced by deuterium. This stable isotope labeling results in a mass shift that allows it to be

distinguished from the endogenous, non-labeled carnitine in analytical assays.

Quantitative Data Summary
The key quantitative data for D,L-Carnitine-d9 Chloride are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₇D₉NO₃ • Cl [1]

Formula Weight 206.7 g/mol [1][2]

Exact Mass 206.1384 [3]

CAS Number 1219386-75-0 [1][4]

Purity ≥99% deuterated forms (d₁-d₉) [1]

Appearance Crystalline solid [1]

Solubility

DMF: 15 mg/mL, DMSO: 20

mg/mL, Ethanol: 25 mg/mL,

PBS (pH 7.2): 10 mg/mL

[1][2]

Isotopologue Relationship
The structural relationship between the native D,L-Carnitine and its deuterated form is

fundamental to its application as an internal standard. The nine deuterium atoms are

specifically located on the N-trimethyl groups.
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Caption: Isotopic labeling workflow from native to deuterated D,L-Carnitine.

Experimental Protocols
The primary application of D,L-Carnitine-d9 Chloride is as an internal standard in quantitative

analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
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Chromatography-Mass Spectrometry (LC-MS).[1][4]

General Protocol for Carnitine Quantification in Plasma
Sample Preparation:

To a 100 µL plasma sample, add 10 µL of a known concentration of D,L-Carnitine-d9

Chloride solution (e.g., 10 µg/mL in a suitable solvent) as the internal standard.

Add 300 µL of a protein precipitation agent (e.g., cold acetonitrile or methanol).

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C.

Carefully collect the supernatant for analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Inject the supernatant onto a suitable HILIC (Hydrophilic

Interaction Liquid Chromatography) or reversed-phase C18 column.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient elution to separate carnitine from other matrix components.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Carnitine (Analyte): Monitor the transition from the precursor ion (m/z) to a specific

product ion.
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D,L-Carnitine-d9 (Internal Standard): Monitor the transition from its deuterated

precursor ion (m/z) to the corresponding product ion. The mass shift of +9 Da is used

for specific detection.

Quantification:

Construct a calibration curve by analyzing a series of known concentrations of non-labeled

carnitine standards spiked with the same concentration of the D,L-Carnitine-d9 Chloride

internal standard.

Calculate the peak area ratio of the analyte to the internal standard for both the standards

and the unknown samples.

Determine the concentration of carnitine in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Logical Workflow for Internal Standard Usage
The use of D,L-Carnitine-d9 Chloride as an internal standard follows a logical workflow to

ensure accurate quantification by correcting for variations during sample processing and

analysis.
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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